Cas no 2679859-90-4 (rac-(3R,4R)-1-acetyl-3-(dimethylamino)piperidine-4-carboxylic acid)

• Product Name: rac-(3R,4R)-1-acetyl-3-(dimethylamino)piperidine-4-carboxylic acid
• CAS No: 2679859-90-4
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• CID: 5644792
• PubChem ID: 165917738
• Update Time: 2025-11-01

rac-(3R,4R)-1-acetyl-3-(dimethylamino)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-1-acetyl-3-(dimethylamino)piperidine-4-carboxylic acid
• EN300-28273431
• 2679859-90-4

• Inchi： 1S/C10H18N2O3/c1-7(13)12-5-4-8(10(14)15)9(6-12)11(2)3/h8-9H,4-6H2,1-3H3,(H,14,15)/t8-,9+/m0/s1
• InChI Key： MAGRUVOFRLKBOO-DTWKUNHWSA-N
• SMILES： OC([C@H]1CCN(C(C)=O)C[C@H]1N(C)C)=O

Computed Properties

• Exact Mass: 214.13174244g/mol
• Monoisotopic Mass: 214.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 60.8Ų

Additional information on rac-(3R,4R)-1-acetyl-3-(dimethylamino)piperidine-4-carboxylic acid

Introduction to Rac-(3R,4R)-1-acetyl-3-(dimethylamino)piperidine-4-carboxylic Acid (CAS No. 2679859-90-4)

Rac-(3R,4R)-1-acetyl-3-(dimethylamino)piperidine-4-carboxylic acid, a compound with the chemical identifier CAS No. 2679859-90-4, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and utility in drug development. The unique structural features of this molecule, including its stereochemistry and functional groups, make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The stereochemical configuration of Rac-(3R,4R)-1-acetyl-3-(dimethylamino)piperidine-4-carboxylic acid is crucial for its biological properties. The presence of the (3R,4R) configuration suggests that this compound may exhibit specific interactions with biological targets, which could be exploited for therapeutic purposes. The acetyl and dimethylamino substituents further contribute to the molecule's complexity and potential pharmacological effects.

In recent years, there has been growing interest in piperidine derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential in treating various diseases, including neurological disorders, infectious diseases, and cancer. The structural motif of piperidine is found in many FDA-approved drugs, underscoring its importance in medicinal chemistry.

One of the key areas where Rac-(3R,4R)-1-acetyl-3-(dimethylamino)piperidine-4-carboxylic acid shows promise is in the development of central nervous system (CNS) drugs. Piperidine derivatives have been shown to interact with neurotransmitter systems, making them candidates for treating conditions such as depression, anxiety, and epilepsy. The specific stereochemistry of this compound may enhance its selectivity and efficacy in these applications.

Recent studies have also explored the use of piperidine-based compounds as inhibitors of enzymes involved in cancer progression. For instance, Rac-(3R,4R)-1-acetyl-3-(dimethylamino)piperidine-4-carboxylic acid has been investigated for its potential to inhibit kinases that are overexpressed in certain types of cancer. By targeting these enzymes, the compound may disrupt signaling pathways that promote tumor growth and survival.

The synthesis of Rac-(3R,4R)-1-acetyl-3-(dimethylamino)piperidine-4-carboxylic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The synthesis typically begins with the preparation of a chiral auxiliary or a precursor that can be transformed into the desired stereochemical configuration. Advanced synthetic techniques such as asymmetric catalysis and chiral resolution are often employed to ensure the correct stereochemistry.

The role of Rac-(3R,4R)-1-acetyl-3-(dimethylamino)piperidine-4-carboxylic acid as a building block in drug discovery is significant. Its structural features allow it to be modified in various ways to create novel compounds with enhanced pharmacological properties. Medicinal chemists often use this compound as a scaffold to develop new drugs that target specific disease pathways.

In conclusion, Rac-(3R,4R)-1-acetyl-3-(dimethylamino)piperidine-4-carboxylic acid (CAS No. 2679859-90-4) is a versatile and important compound in pharmaceutical chemistry. Its unique structural features and stereochemistry make it a valuable intermediate in the synthesis of biologically active agents. Ongoing research continues to uncover new potential applications for this compound in treating various diseases, highlighting its importance in modern drug development.